Cas no 52419-10-0 (1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester)

• Product Name: 1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester
• CAS No: 52419-10-0
• MF: C₁₆H₂₄O₅
• MW: 296.358765602112
• CID: 359666
• PubChem ID: 13289791
• Update Time: 2025-04-19

1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentene-1-heptanoic acid, 3-(acetyloxy)-5-oxo-, ethyl ester
• ethyl 7-(3-acetyloxy-5-oxocyclopenten-1-yl)heptanoate
• ETHYL 7-[3-(ACETYLOXY)-5-OXOCYCLOPENT-1-EN-1-YL]HEPTANOATE
• SCHEMBL9497808
• 4-acetoxy-2-(6-carbethoxyhexyl)cyclopent-2-en-1-one
• 52419-10-0
• DFGAXVJGQPGBDL-UHFFFAOYSA-N
• DTXSID30534964

• Inchi： 1S/C16H24O5/c1-3-20-16(19)9-7-5-4-6-8-13-10-14(11-15(13)18)21-12(2)17/h10,14H,3-9,11H2,1-2H3
• InChI Key： DFGAXVJGQPGBDL-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C(C1)=O)CCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 296.16242
• Monoisotopic Mass: 296.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67